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Compound of Interest

Compound Name: Daucoidin A

Cat. No.: B15594981

Introduction

Daucoidin A is a naturally occurring coumarin, a class of benzopyrone compounds widely
recognized for their diverse pharmacological properties. While the broader family of coumarins
has been extensively studied for its anti-inflammatory, antioxidant, and various other
therapeutic effects, specific research on Daucoidin A is limited. This guide aims to synthesize
the available information on Daucoidin A, providing a technical overview for researchers,
scientists, and drug development professionals. Due to the scarcity of direct research on
Daucoidin A, this document will also extrapolate potential biological activities and experimental
approaches based on the well-established characteristics of the coumarin chemical class.

Chemical and Physical Properties

Daucoidin A is characterized by the following properties:

Property Value
Chemical Formula C19H2006
Molecular Weight 344.4 g/mol
CAS Number 103629-87-4
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Potential Biological Activities and Signaling
Pathways

While specific studies detailing the biological activities and signaling pathways of Daucoidin A
are not readily available in the current scientific literature, the extensive research on other
coumarin derivatives allows for the formulation of strong hypotheses regarding its potential
therapeutic effects. Coumarins are well-documented to possess significant anti-inflammatory
and antioxidant properties.[1][2]

Anti-Inflammatory Activity

The anti-inflammatory effects of coumarins are often attributed to their ability to modulate key
signaling pathways involved in the inflammatory cascade. A primary mechanism is the inhibition
of pro-inflammatory enzymes such as inducible nitric oxide synthase (iNOS) and
cyclooxygenase-2 (COX-2).

Hypothesized Anti-Inflammatory Signaling Pathway of Daucoidin A:

The activation of macrophages by inflammatory stimuli, such as lipopolysaccharide (LPS),
triggers a signaling cascade that leads to the production of inflammatory mediators. It is
hypothesized that Daucoidin A, like other coumarins, may interfere with this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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